COPPER(II) TARTRATE HYDRATE COPPER(II) TARTRATE HYDRATE Cupric tartrate appears as a green to blue odorless powder. Insoluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is noncombustible. Used for electroplating metals.
Brand Name: Vulcanchem
CAS No.: 17263-56-8
VCID: VC0092310
InChI: InChI=1S/C4H6O6.Cu.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/q;+2;/p-2
SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2]
Molecular Formula: C4H6CuO7
Molecular Weight: 229.63 g/mol

COPPER(II) TARTRATE HYDRATE

CAS No.: 17263-56-8

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VCID: VC0092310

Molecular Formula: C4H6CuO7

Molecular Weight: 229.63 g/mol

COPPER(II) TARTRATE HYDRATE - 17263-56-8

CAS No. 17263-56-8
Product Name COPPER(II) TARTRATE HYDRATE
Molecular Formula C4H6CuO7
Molecular Weight 229.63 g/mol
IUPAC Name copper;2,3-dihydroxybutanedioate;hydrate
Standard InChI InChI=1S/C4H6O6.Cu.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/q;+2;/p-2
Standard InChIKey MAUZTCHAIPUZJB-UHFFFAOYSA-L
SMILES C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2]
Canonical SMILES C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2]
Boiling Point Trihydrate decomposes on heating (USCG, 1999)
Colorform LIGHT BLUE POWDER
Density greater than 1 (USCG, 1999)
Physical Description Cupric tartrate appears as a green to blue odorless powder. Insoluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is noncombustible. Used for electroplating metals.
Description Cupric tartrate appears as a green to blue odorless powder. Insoluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is noncombustible. Used for electroplating metals.
PubChem Compound 16213749
Last Modified Nov 11 2021
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